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Compound of Interest

Compound Name: Pentan-2-amine hydrochloride

CAS No.: 76716-21-7

Cat. No.: B3283456

Get Quote

Pentan-2-amine hydrochloride (C₅H₁₄ClN) is valued for its role in constructing complex molecules where stereochemistry is key.[1] Its identity, purity

critical process parameters. Simple protonation of a primary amine to its hydrochloride salt induces profound changes in its electronic and vibrational 

changes are directly observable via NMR and IR spectroscopy, providing a definitive fingerprint for the salt form versus its free base or other isomers.

these spectral shifts is not merely an academic exercise; it is a crucial quality control and characterization step in any synthetic workflow.

Foundational Principles of Spectroscopic Analysis
Infrared (IR) Spectroscopy: Probing Molecular Vibrations
IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific vibrational modes (stretching, bending). The form

ammonium salt (-NH₃⁺) from a primary amine (-NH₂) introduces new, highly characteristic vibrations.

Primary Amine (-NH₂): Exhibits two distinct, sharp N-H stretching bands around 3400-3300 cm⁻¹ (asymmetric and symmetric stretches) and an N-H

(bending) vibration around 1650-1580 cm⁻¹.[2][3]

Primary Ammonium Salt (-NH₃⁺): The spectral signature changes dramatically. The N-H stretching appears as a very broad and strong envelope be

2800 cm⁻¹, often obscuring the C-H stretching bands that appear in the same region.[4] This broadening is due to extensive hydrogen bonding in th

Additionally, characteristic N-H bending vibrations for the ammonium group appear in the 1620-1500 cm⁻¹ region.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Chemical Environment
NMR spectroscopy provides detailed information about the electronic environment of individual nuclei (¹H and ¹³C). The formation of a positively charg

center is a significant electronic perturbation.

Chemical Shift (δ): The positively charged nitrogen in the -NH₃⁺ group is strongly electron-withdrawing. This effect deshields adjacent protons and 

their signals to shift to a higher frequency (downfield) in the NMR spectrum compared to the neutral free amine.[6]

Proton Exchange: The acidic protons on the nitrogen (-NH₃⁺) are exchangeable. In the presence of deuterium oxide (D₂O), they will be replaced by

phenomenon is a powerful diagnostic tool: adding a drop of D₂O to the NMR sample will cause the -NH₃⁺ proton signal to disappear.[3][6]

Spectroscopic Profile of Pentan-2-amine Hydrochloride
The structure of pentan-2-amine hydrochloride is CH₃-CH(NH₃⁺Cl⁻)-CH₂-CH₂-CH₃. Let's dissect its expected spectral features.

Infrared (IR) Spectrum Interpretation
The IR spectrum is dominated by the features of the ammonium salt and the alkyl backbone.
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Wavenumber (cm⁻¹) Intensity Vibrational Assignment Rationale

~3200-2800 Strong, Very Broad N-H⁺ Stretching

Characteristic broad envelope fo

primary ammonium salt due to h

bonding.[4]

~2960, 2870 Medium (on top of broad N-H⁺) C-H Stretching
Asymmetric and symmetric stret

CH₃ and CH₂ groups.[4]

~2800-2000 Weak to Medium, Multiple Overtone/Combination Bands
Common feature in highly polar 

salts.[4]

~1600-1570 Medium Asymmetric N-H⁺ Bending Deformation vibration of the -NH

~1500 Medium Symmetric N-H⁺ Bending
"Umbrella" mode deformation of

NH₃⁺ group.

~1465 Medium C-H Bending
Scissoring and bending modes o

and CH₂ groups.

¹H NMR Spectrum Interpretation
The ¹H NMR spectrum allows for the precise assignment of each proton in the molecule. The most significant feature is the downfield shift of the proto

bearing the ammonium group (C2).

Proton Assignment Chemical Shift (δ, ppm) Integration Multiplicity Coupling To

H-e (-CH₃) ~0.9 3H Triplet (t) H-d

H-a (-CH₃) ~1.3 3H Doublet (d) H-b

H-d (-CH₂) ~1.3-1.5 2H Multiplet (m) H-c, H-e

H-c (-CH₂) ~1.6-1.8 2H Multiplet (m) H-b, H-d

H-b (-CH) ~3.1-3.3 1H Multiplet (m) H-a, H-c

-NH₃⁺
Variable (e.g., ~8.0-8.5 in

DMSO-d₆)
3H Broad Singlet (br s) (Exchanges with D₂O)

Note: Chemical shifts are approximate and can vary based on solvent and concentration. DMSO-d₆ is often a good solvent choice for amine salts to o

protons. In D₂O, the -NH₃⁺ signal will disappear.

Caption: Proton assignments for ¹H NMR analysis of pentan-2-amine.

¹³C NMR Spectrum Interpretation
The ¹³C NMR spectrum will show five distinct signals for the five carbon atoms in the pentyl chain.

Carbon Assignment Chemical Shift (δ, ppm) Rationale

C5 (terminal -CH₃) ~13-15 Standard terminal methyl carbon.

C1 (-CH₃) ~18-22 Methyl group adjacent to the deshielded C2.

C4 (-CH₂) ~18-22 Methylene group, less affected by the N-H₃⁺ gro

C3 (-CH₂) ~35-40 Methylene group deshielded by proximity to C2

C2 (-CH) ~48-55
Most downfield alkyl carbon due to direct attach

the electron-withdrawing -NH₃⁺ group.[7]
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The Power of Comparison: Distinguishing Structures
Spectroscopic data is most powerful when used comparatively. Here, we contrast pentan-2-amine hydrochloride with its free base and a structural 

Pentan-2-amine Hydrochloride vs. Pentan-2-amine (Free Base)
This comparison is the most critical for confirming salt formation.

Feature
Pentan-2-amine Hydrochloride (-
NH₃⁺Cl⁻)

Pentan-2-amine (-NH₂) Spectroscopic Consequenc

IR: N-H Stretch Broad, strong band at ~3200-2800 cm⁻¹
Two sharp, medium bands at ~3300-3400

cm⁻¹[2]

The disappearance of the two sh

amine peaks and the appearanc

broad ammonium envelope is de

proof of salt formation.

IR: N-H Bend Two bands at ~1600 & ~1500 cm⁻¹ One "scissoring" band at ~1600 cm⁻¹[3]
The presence of the second ben

mode confirms the -NH₃⁺ group

¹H NMR: H-b Deshielded, ~3.1-3.3 ppm Less deshielded, ~2.7-2.9 ppm[6]
Significant downfield shift of the 

upon protonation.

¹H NMR: N-H
Downfield, broad, ~8.0-8.5 ppm (in

DMSO)
Upfield, broad, ~1.0-2.0 ppm (variable)

The N-H protons become more a

shift significantly downfield.

graph IR_Comparison {

rankdir=LR;

graph [bgcolor="#F1F3F4", fontname="Helvetica", fontsize=12];

node [shape=box, style=rounded, margin=0.2, fontname="Helvetica", fontcolor="#FFFFFF", color="#FFFFFF"];

edge [fontname="Helvetica", fontsize=10, color="#202124"];

Start [label="Analyze IR Spectrum\n(3500-2800 cm⁻¹ region)", shape=ellipse, style=filled, fillcolor="#4285F4"

Decision [label="Observe N-H Stretch?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"

Result1 [label="Two sharp peaks\n(~3350 cm⁻¹)", style=filled, fillcolor="#34A853"];

Result2 [label="One very broad envelope\n(~3200-2800 cm⁻¹)", style=filled, fillcolor="#EA4335"];

ID1 [label="Pentan-2-amine\n(Free Base)", shape=box, style="filled,rounded", fillcolor="#FFFFFF", fontcolor="#

ID2 [label="Pentan-2-amine HCl\n(Salt Form)", shape=box, style="filled,rounded", fillcolor="#FFFFFF", fontcolo

Start -> Decision;

Decision -> Result1 [label="Yes"];

Decision -> Result2 [label="Yes"];

Result1 -> ID1;

Result2 -> ID2;

}

Caption: Decision workflow for identifying amine salt vs. free base via IR spectroscopy.

Pentan-2-amine Hydrochloride vs. Pentan-1-amine Hydrochloride (Isomer)
NMR spectroscopy excels at distinguishing between structural isomers.
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Feature Pentan-2-amine Hydrochloride Pentan-1-amine Hydrochloride Spectroscopic Consequenc

¹H NMR: α-Protons One proton on a CH group (methine) Two protons on a CH₂ group (methylene)
The integration of the most down

alkyl signal will be 1H vs. 2H.

¹H NMR: Splitting
α-proton is a multiplet (split by 5

neighbors)

α-protons are a triplet (split by 2

neighbors)

The splitting pattern provides

unambiguous confirmation of the

substitution pattern.

¹³C NMR: # Signals 5 unique carbon signals 5 unique carbon signals

Both show 5 signals, but their ch

shifts will differ, especially for C1

C3.

Experimental Protocols
Adherence to standardized protocols ensures data reproducibility and integrity.

Protocol for NMR Sample Preparation and Analysis
Sample Preparation: Accurately weigh 5-10 mg of pentan-2-amine hydrochloride.

Solvent Selection: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ to observe N-H protons, or D₂O for D-exchange

clean, dry NMR tube.

Homogenization: Gently vortex the tube until the sample is fully dissolved.

Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to optimize homogeneity.

Acquire a standard ¹H NMR spectrum (e.g., 16 scans).

Acquire a standard ¹³C NMR spectrum (e.g., 1024 scans or more, depending on concentration).

Data Processing: Fourier transform the raw data, phase the spectrum, and calibrate the chemical shift scale using the residual solvent peak as an i

(e.g., DMSO at 2.50 ppm). Integrate the ¹H signals.

Protocol for IR Sample Preparation and Analysis (Solid State)
Sample Preparation (KBr Pellet):

Thoroughly grind 1-2 mg of pentan-2-amine hydrochloride with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr) in an agate mor

Transfer the fine powder to a pellet press and apply pressure (as per manufacturer's instructions) to form a transparent or translucent pellet.

Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum (e.g., average of 32 scans) over the range of 4000-400 cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or t

spectrum.
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Sample Preparation

Data Acquisition

Data Interpretation

Pentan-2-amine HCl

Dissolve in
Deuterated Solvent

Prepare KBr Pellet
or Nujol Mull

Acquire ¹H & ¹³C NMR Spectra Acquire IR Spectrum

Analyze Chemical Shift,
Integration, & Splitting

Analyze Vibrational
Frequencies

Structural Confirmation &
Comparative Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of a chemical sample.

Conclusion
The spectroscopic analysis of pentan-2-amine hydrochloride is a clear illustration of fundamental chemical principles. The formation of the ammoni

highly predictable and easily identifiable changes in both its IR and NMR spectra. In IR, the diagnostic feature is the replacement of the sharp, dual N

free amine with a broad, intense N-H⁺ stretching envelope. In NMR, the key indicator is the significant downfield shift of the protons and carbons alph

center. By comparing these features against the free base and potential isomers, researchers can achieve unambiguous structural verification, ensuri

and quality of their chemical materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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